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Compound of Interest

Compound Name: TC-A 2317 hydrochloride

Cat. No.: B611239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of TC-A 2317 hydrochloride in dimethyl sulfoxide (DMSO). TC-A 2317
hydrochloride is a potent and selective inhibitor of Aurora A kinase, a key regulator of mitotic

progression.[1][2]

Introduction
TC-A 2317 hydrochloride is an orally active small molecule that demonstrates high selectivity

for Aurora A kinase (Ki = 1.2 nM) over Aurora B kinase (Ki = 101 nM) and a panel of other

kinases.[1][3] Its ability to disrupt mitotic processes in cancer cells makes it a valuable tool for

research in oncology and cell cycle regulation.[2][4][5] Proper preparation of a stock solution is

the first critical step for obtaining reliable and reproducible experimental results.

Mechanism of Action
Aurora A kinase is a serine/threonine kinase that plays a crucial role in centrosome maturation

and separation, spindle assembly, and mitotic entry.[2][5] Overexpression of Aurora A is

common in many human cancers and is associated with chromosomal instability. TC-A 2317
hydrochloride inhibits the kinase activity of Aurora A, leading to defects in spindle formation,

prolonged mitosis, and ultimately, mitotic catastrophe, apoptosis, autophagy, or senescence in

cancer cells.[2][4][5]
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Figure 1: Simplified signaling pathway showing the role of Aurora A kinase in mitosis and its

inhibition by TC-A 2317.

Quantitative Data Summary
The following table summarizes the key quantitative data for TC-A 2317 hydrochloride.
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Property Value Source(s)

Molecular Weight 392.93 g/mol [1]

Chemical Formula C₁₉H₂₈N₆O · HCl

CAS Number 1245907-03-2 [1]

Purity ≥98% (HPLC) [1]

Appearance White to beige powder

Solubility in DMSO Up to 100 mg/mL (254.50 mM) [3]

39.29 mg/mL (100 mM) [1][6]

2 mg/mL (clear solution)

Storage (Solid)
+4°C or -20°C, sealed, away

from moisture
[3]

Storage (DMSO Stock)

-20°C for up to 1 month; -80°C

for up to 6 months. Avoid

repeated freeze-thaw cycles.

[3][7]

In Vitro Activity (IC₅₀) 115 nM (HCT116 cells) [3]

Kinase Inhibition (Ki)
Aurora A: 1.2 nM; Aurora B:

101 nM
[1][3]

Experimental Protocol: Preparation of a 10 mM TC-A
2317 Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TC-A 2317 hydrochloride
in DMSO.

Materials:

TC-A 2317 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Ultrasonic water bath

Procedure:

Acclimatization: Before opening, allow the vial of TC-A 2317 hydrochloride powder to

equilibrate to room temperature for at least 60 minutes.[7] This prevents condensation of

moisture onto the hygroscopic compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated precision balance. Carefully

weigh the desired amount of TC-A 2317 hydrochloride powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.93 mg of the compound (Molecular Weight =

392.93).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of fresh,

anhydrous DMSO to the tube containing the powder. For 3.93 mg, add 1 mL of DMSO.

Note: DMSO is hygroscopic. Use a fresh, unopened bottle or a properly stored desiccated

stock to ensure maximum solubility.[3]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic water bath for 5-10 minutes.[3][6] Visually inspect for complete dissolution. The

solution should be clear.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.[3]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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